Cas no 2168107-53-5 (4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol)

• Product Name: 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol
• CAS No: 2168107-53-5
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5965232
• PubChem ID: 165746214
• Update Time: 2025-10-27

4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol
• 2168107-53-5
• EN300-1296625

• Inchi： 1S/C12H15N3O/c1-2-3-12-11(13)8-14-15(12)9-4-6-10(16)7-5-9/h4-8,16H,2-3,13H2,1H3
• InChI Key： BRNZSXYQPDLAHN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C(=C(C=N1)N)CCC

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.1Ų

Additional information on 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol

4-(4-Amino-5-propyl-1H-pyrazol-1-yl)phenol: A Comprehensive Overview

The compound 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol, with the CAS number 2168107-53-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a substituted pyrazole ring. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of an amino group (-NH2) and a propyl chain (-CH2CH2CH3) further enhances the compound's functional diversity, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored the compound's ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for designing novel therapeutic agents targeting inflammatory diseases. Additionally, its phenolic group contributes to its antioxidant properties, which are crucial for neutralizing reactive oxygen species (ROS) and mitigating oxidative stress.

The synthesis of 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol typically involves multi-step reactions, including nucleophilic substitution, condensation, and oxidation processes. One common approach involves the reaction of 4-amino phenol with an appropriate propargyl bromide derivative in the presence of a catalyst to form the pyrazole ring. The resulting intermediate is then subjected to further modifications to introduce the propyl chain and amino group. This synthetic route not only ensures high yields but also allows for fine-tuning of the compound's structure to optimize its pharmacokinetic properties.

In terms of physical and chemical properties, 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol exhibits a melting point of approximately 220°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its UV-vis spectrum reveals strong absorption bands in the 270–300 nm range, indicative of conjugation within the pyrazole ring. These properties make it suitable for applications in both solution-phase and solid-state chemistry.

The biological evaluation of this compound has been a focal point of recent research efforts. In vitro assays have demonstrated its potent inhibitory effects on pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. Furthermore, studies using animal models have shown that the compound can reduce inflammation-induced tissue damage without causing significant cytotoxicity to healthy cells. These results underscore its potential as a safe and effective anti-inflammatory agent.

Beyond its pharmacological applications, 4-(4-amino-5-propyl-1H-pyrazol-1-yl)phenol has also found utility in materials science. Its ability to act as a coordinating ligand makes it valuable in the synthesis of metalloporphyrins and other coordination complexes. These materials exhibit unique magnetic and electronic properties, which are advantageous for applications in sensors, catalysis, and energy storage devices.

In conclusion, 4-(4-amino-5-propyl-1H-pyrazol- is a multifaceted compound with promising applications across diverse scientific domains. Its structural features, coupled with its versatile reactivity and biological activity, position it as a key player in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to advancing our understanding of complex chemical systems and their practical applications.